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For Researchers, Scientists, and Drug Development Professionals

Introduction
Human Gastrin I (1-14) is a truncated form of Gastrin I, a peptide hormone crucial for

stimulating gastric acid secretion and promoting the proliferation of gastric epithelial cells.[1] In

the realm of three-dimensional (3D) cell culture, Gastrin I (1-14) has emerged as a key

supplement in the media for cultivating various organoids, particularly those of gastrointestinal

origin such as stomach, intestine, and pancreas. Its mitogenic properties are primarily mediated

through the cholecystokinin 2 (CCK2) receptor, making it an invaluable tool for researchers

studying gastrointestinal development, disease modeling, and drug screening.[2]

These application notes provide a comprehensive guide for the effective use of human Gastrin

I (1-14) in organoid culture, including detailed protocols, data presentation, and visual diagrams

of the underlying signaling pathway and experimental workflow.

Biological Activity and Applications
Gastrin I (1-14) is a selective agonist for the CCK2 receptor. This interaction stimulates a

signaling cascade that promotes the proliferation and maintenance of progenitor cells within the

organoid culture.[2]

Key Applications:
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Gastric Organoid Culture: Gastrin I (1-14) is a standard component of gastric organoid

media, promoting the growth and expansion of both normal and cancerous gastric

organoids.[3][4] It has been shown to increase the number of gastric organoids in a dose-

dependent manner.[2]

Intestinal Organoid Culture: It is also utilized in the culture of intestinal organoids,

contributing to the maintenance of the stem cell niche.

Pancreatic Organoid Culture: Gastrin I (1-14) has been used in the culture of pancreatic

organoids, including patient-derived organoids (PDOs) for cancer research.

Disease Modeling: Its role in cell proliferation makes it relevant for modeling diseases such

as Barrett's esophagus and gastric cancer.[2] Studies have shown that gastrin can promote

the progression of Barrett's-like esophagus.[2]

Quantitative Data Summary
The following table summarizes the observed effects of Gastrin I (1-14) on the growth of cardia

organoids derived from L2-IL-1β mice.

Gastrin I
Concentration

Effect on Organoid
Number

Effect on Organoid
Diameter

Reference

0 nM (Control) Baseline Baseline [2]

1 nM Increased No significant change [2]

10 nM Significantly Increased No significant change [2]

Experimental Protocols
Protocol 1: Preparation of Gastrin I (1-14) Stock Solution
Materials:

Lyophilized Human Gastrin I (1-14)

Sterile 1% Ammonia solution or sterile distilled water
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Sterile microcentrifuge tubes

Procedure:

Refer to the manufacturer's instructions for reconstituting the lyophilized peptide. A common

method is to dissolve it in 1% Ammonia solution to a stock concentration of 100 µM.[3]

Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for long-term storage.

Protocol 2: Supplementing Organoid Culture Medium
with Gastrin I (1-14)
Materials:

Basal organoid culture medium (e.g., Advanced DMEM/F-12)[5]

Prepared Gastrin I (1-14) stock solution (100 µM)

Other required supplements (e.g., EGF, Noggin, R-Spondin1, etc.)[3][5]

Procedure:

Thaw an aliquot of the Gastrin I (1-14) stock solution on ice.

Calculate the volume of the stock solution needed to achieve the desired final concentration

in the culture medium. A commonly used final concentration is 10 nM.[5][6][7]

Aseptically add the calculated volume of Gastrin I (1-14) to the complete organoid culture

medium.

Mix the medium gently but thoroughly.

The supplemented medium is now ready for use in your organoid culture.
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Protocol 3: General Workflow for Culturing Gastric
Organoids with Gastrin I (1-14)
This protocol provides a general overview. Specific details may vary based on the tissue source

and experimental goals.

Materials:

Isolated gastric glands or organoid fragments

Basement membrane matrix (e.g., Matrigel®)[6]

Complete gastric organoid medium supplemented with Gastrin I (1-14)

24-well tissue culture plates[6]

Procedure:

Embedding Organoids:

Thaw the basement membrane matrix on ice.

Resuspend the isolated gastric glands or organoid fragments in the cold basement

membrane matrix.

Dispense droplets of the organoid-matrix suspension into the center of pre-warmed 24-

well plates.[6]

Incubate the plate at 37°C for 15-30 minutes to allow the matrix to polymerize.[6]

Adding Culture Medium:

Carefully add 500 µL of the complete gastric organoid medium containing Gastrin I (1-14)

to each well.[6]

Incubation and Maintenance:

Incubate the plate at 37°C in a humidified incubator with 5% CO2.
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Change the culture medium every 2-3 days, replacing it with fresh, pre-warmed medium

supplemented with Gastrin I (1-14).[6]

Passaging:

Organoids are typically ready for passaging every 7-10 days.[6]

Mechanically or enzymatically disrupt the matrix and the organoids.

Re-plate the organoid fragments in a fresh basement membrane matrix as described in

step 1.

Signaling Pathway and Workflow Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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